molecular formula C13H11BrO B8426493 1-Bromo-2-methyl-4-phenoxybenzene

1-Bromo-2-methyl-4-phenoxybenzene

Cat. No.: B8426493
M. Wt: 263.13 g/mol
InChI Key: JUSIZHSBPCWCMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Bromo-2-methyl-4-phenoxybenzene is a brominated aromatic compound characterized by a benzene ring substituted with bromine at position 1, a methyl group at position 2, and a phenoxy group at position 4. Its molecular formula is C₁₃H₁₁BrO, and it serves as a versatile intermediate in organic synthesis, particularly in coupling reactions and pharmaceutical precursor development .

Properties

Molecular Formula

C13H11BrO

Molecular Weight

263.13 g/mol

IUPAC Name

1-bromo-2-methyl-4-phenoxybenzene

InChI

InChI=1S/C13H11BrO/c1-10-9-12(7-8-13(10)14)15-11-5-3-2-4-6-11/h2-9H,1H3

InChI Key

JUSIZHSBPCWCMC-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)OC2=CC=CC=C2)Br

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name Substituents (Position) Molecular Formula CAS Number Key Properties/Applications Reference
1-Bromo-2-methyl-4-phenoxybenzene 1-Br, 2-Me, 4-PhO C₁₃H₁₁BrO Intermediate in organic synthesis
4-Bromophenyl phenyl ether 4-Br, PhO C₁₂H₉BrO 101-55-3 Priority pollutant; environmental concerns
1-Bromo-4-methoxy-2-methylbenzene 1-Br, 4-MeO, 2-Me C₈H₉BrO Precursor for pharmaceuticals
1-Bromo-4-((2-ethylhexyl)oxy)benzene 1-Br, 4-(2-ethylhexyl-O) C₁₄H₂₁BrO 164352-24-3 Material science applications
1-Bromo-2-((4-fluorobenzyl)oxy)benzene 1-Br, 2-(4-F-BnO) C₁₃H₁₀BrFO 494772-43-9 High purity (97%); fluorinated analog
2-Bromo-1-(bromomethyl)-4-methoxybenzene 1-BrCH₂, 2-Br, 4-MeO C₈H₇Br₂O Reactive intermediate in alkylation

Key Findings:

Substituent Effects on Reactivity: Phenoxy vs. Methoxy Groups: The phenoxy group in 1-bromo-2-methyl-4-phenoxybenzene is more electron-withdrawing than methoxy (e.g., 1-bromo-4-methoxy-2-methylbenzene), enhancing its electrophilic substitution reactivity . Steric Hindrance: The methyl group at position 2 provides steric bulk, reducing reactivity at the ortho position compared to analogs like 2-bromo-1-(bromomethyl)-4-methoxybenzene, which has a reactive bromomethyl group .

Environmental and Regulatory Considerations :

  • 4-Bromophenyl phenyl ether (CAS 101-55-3), a simpler analog without the methyl group, is listed as a Priority Pollutant under the Clean Water Act, highlighting environmental risks associated with brominated aromatics .

Applications in Synthesis: Alkoxy Chains: 1-Bromo-4-((2-ethylhexyl)oxy)benzene (CAS 164352-24-3) is used in material science due to its long alkoxy chain, improving solubility in nonpolar solvents . Fluorinated Derivatives: 1-Bromo-2-((4-fluorobenzyl)oxy)benzene (CAS 494772-43-9) demonstrates how fluorine substitution enhances stability and bioactivity in medicinal chemistry .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.